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Compound Focus: Sisunatovir Hydrochloride

CAS No.: 1903763-83-6

Cat. No.: S542099

For research use only. The following information is compiled from scientific literature and commercial

supplier data sheets.

Quantitative Storage & Stability Data

The table below summarizes the key quantitative data for storing Sisunatevir hydrochleride to ensure its

stability and activity [1] [2] [3].

Short-Term  Long-Term

Form Stability Duration Notes

Storage Storage
Powder -20°C [1] -20°C [1][3] 3 years[1] Keep container tightly sealed and
(Solid) protected from moisture [1] [2].

Solutionin  -20°C[1][3] -80°C[1][3] 1 month (-20°C); 6 Use fresh, anhydrous DMSO.
DMSO months (-80°C) [1] Aliquot to avoid repeated freeze-
[3] thaw cycles [4] [3].

Experimental Protocols
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Protocol 1: Preparing a Stock Solution in DMSO

This protocol is for creating a concentrated stock solution suitable for in vitro cellular assays [4] [3].

e Equipment & Reagents: Sisunatovir hydrochloride powder, anhydrous DMSO, analytical balance,
sonicator (or warm water bath), vortex mixer.

¢ Calculation: Calculate the mass of compound needed to achieve the desired concentration. A typical
stock concentration is 10-25 mM [4] [3].

e Weighing: Allow the vial of Sisunatovir hydrochloride to equilibrate to room temperature before
opening to prevent condensation and moisture absorption. Weigh the appropriate mass quickly and
accurately.

¢ Dissolution: Add the calculated volume of anhydrous DMSO directly to the vial. To aid dissolution,
briefly vortex the mixture and then sonicate it in a bath sonicator or warm it in a water bath at up to
60°C until the solution is clear [4].

¢ Aliquoting: Immediately aliquot the prepared stock solution into sterile, low-adhesion microtubes to
minimize the number of freeze-thaw cycles.

e Storage: Label aliquots clearly and store them at -80°C for long-term use (up to 6 months) or at
-20°C for shorter periods (up to 1 month) [1] [3].

Protocol 2: Preparing a Working Solution for Animal Studies

The following is an example of preparing an in vivo dosing formulation based on supplier data, using a

multi-solvent approach to enhance solubility for oral administration [4] [3].

e Workflow Diagram:
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(Prepare DMSO Stock)

Mix until clear

Mix until clear

Mix until clear

Click to download full resolution via product page

e Procedure:
o Prepare a clear DMSO master liquid (e.g., 25 mg/mL) as described in Protocol 1 [3].
o In sequence, add the following solvents to the DMSO master liquid, ensuring the mixture is
clear before adding the next component [3]:
= Add PEG300 (40% of the final volume) and mix thoroughly.
= Add Tween-80 (5% of the final volume) and mix thoroughly.
= Add Saline (45% of the final volume) and mix until a clear solution is obtained.
o The final working solution should be prepared freshly and used on the same day for in vivo
studies [4] [3].

Stability and Reactivity

e Chemical Stability: The compound is stable under the recommended storage conditions [1] [2].
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¢ Incompatible Materials: Strong acids, strong bases, strong oxidizing agents, and strong reducing

agents [1] [2].
e Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic fumes,

including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride [1] [2].

Logical Workflow for Handling Sisunatovir HCI

The following diagram outlines the decision-making process for handling the compound from retrieval to

use, integrating the storage and stability rules.

Retrieve from Storage

Is it a pre-made
stock solution?

Powder
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Key Takeaways for Researchers

¢ Moisture-Sensitive: The compound's stability is highly dependent on protection from moisture.
Always use sealed containers and anhydrous solvents [1] [3].

¢ Solution Instability: While powder is stable for years at -20°C, solutions have a much shorter shelf
life. The -80°C storage recommendation for DMSO solutions is best practice for long-term retention of
potency.

e Use Fresh Formulations: For the most reliable experimental results, especially in in vivo studies,
prepare and use working solutions on the same day [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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